Cas no 1261959-81-2 (3-(2,6-difluorophenyl)-5-(trifluoromethyl)benzoic Acid)

• Product Name: 3-(2,6-difluorophenyl)-5-(trifluoromethyl)benzoic Acid
• CAS No: 1261959-81-2
• MF: C₁₄H₇F₅O₂
• MW: 302.196201562881
• MDL: MFCD18320062
• CID: 1219391
• PubChem ID: 53225976
• Update Time: 2025-08-05

3-(2,6-difluorophenyl)-5-(trifluoromethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluorophenyl)-5-(trifluoromethyl)benzoic Acid
• MFCD18320062
• 1261959-81-2
• DTXSID50689708
• 3-(2,6-DIFLUOROPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95%
• 2',6'-Difluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD18320062
• Inchi： 1S/C14H7F5O2/c15-10-2-1-3-11(16)12(10)7-4-8(13(20)21)6-9(5-7)14(17,18)19/h1-6H,(H,20,21)
• InChI Key： CNRRCAIIQLYFSM-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1=CC(C(=O)O)=CC(C(F)(F)F)=C1)F

Computed Properties

• Exact Mass: 302.03662027g/mol
• Monoisotopic Mass: 302.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives